![molecular formula C19H20N2O3S2 B2663842 1-(3,4-Dimethoxybenzyl)-3-(thiophen-2-yl(thiophen-3-yl)methyl)urea CAS No. 2034334-13-7](/img/structure/B2663842.png)
1-(3,4-Dimethoxybenzyl)-3-(thiophen-2-yl(thiophen-3-yl)methyl)urea
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Description
1-(3,4-Dimethoxybenzyl)-3-(thiophen-2-yl(thiophen-3-yl)methyl)urea is a useful research compound. Its molecular formula is C19H20N2O3S2 and its molecular weight is 388.5. The purity is usually 95%.
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Scientific Research Applications
Acetylcholinesterase Inhibitors
Research on flexible 1-[(2-aminoethoxy)alkyl]-3-ar(o)yl(thio)ureas revealed their potential as novel acetylcholinesterase inhibitors. By optimizing the spacer length and enhancing conformational flexibility, these compounds demonstrated inhibitory activities, highlighting the significance of specific functional groups in designing effective inhibitors (Vidaluc et al., 1995).
N-Protecting Groups
The use of the 3,4-dimethoxybenzyl group as an N-protecting group for 1,2-thiazetidine 1,1-dioxide derivatives was investigated, showcasing the group's utility in synthetic chemistry. The smooth elimination by DDQ (2,3-dichloro 5,6-dicyanobenzoquinone) depending on substituents underscores its versatility in organic synthesis (Grunder-Klotz & Ehrhardt, 1991).
Anti-HIV-1 Activity
A study on 1-aromatic methyl-substituted 3-(3,5-dimethylbenzyl)uracil and N-3,5-dimethylbenzyl-substituted urea derivatives showcased their potential as non-nucleoside HIV-1 reverse transcriptase inhibitors. The design, synthesis, and evaluation of these compounds demonstrated significant anti-HIV-1 activity, illustrating the role of specific urea derivatives in antiviral research (Sakakibara et al., 2015).
Urea and Phenol Reactions
The reactions of urea with methylolphenols under acidic conditions were explored, leading to the formation of various benzylurea derivatives. This study provides insight into the potential applications of urea in creating polymers and other materials through cocondensation reactions (Tomita & Hse, 1992).
Electrophilic Sulfenylation
Research into electrophilic sulfenylation for the synthesis of protected (2R,3R)-3-mercaptoaspartic acid from L-aspartic acid developed a novel sulfenylating agent. This highlights the application of specific benzylthio groups in stereocontrolled synthesis, contributing to the synthesis of amino acid derivatives (Shibata et al., 1996).
Properties
IUPAC Name |
1-[(3,4-dimethoxyphenyl)methyl]-3-[thiophen-2-yl(thiophen-3-yl)methyl]urea |
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InChI |
InChI=1S/C19H20N2O3S2/c1-23-15-6-5-13(10-16(15)24-2)11-20-19(22)21-18(14-7-9-25-12-14)17-4-3-8-26-17/h3-10,12,18H,11H2,1-2H3,(H2,20,21,22) |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRKCHRJVLAVLDU-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)CNC(=O)NC(C2=CSC=C2)C3=CC=CS3)OC |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O3S2 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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